Cas no 2680807-10-5 (benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate)

• Product Name: benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate
• CAS No: 2680807-10-5
• MF: C₁₄H₁₀BrClN₂O₄
• MW: 385.597201824188
• CID: 5624921
• PubChem ID: 165932101
• Update Time: 2025-05-20

benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate
• 2680807-10-5
• EN300-28302257

• Inchi： 1S/C14H10BrClN2O4/c15-10-6-11(16)13(12(7-10)18(20)21)17-14(19)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,19)
• InChI Key： OOLVMJRBNGTQFD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 383.95125g/mol
• Monoisotopic Mass: 383.95125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate

Benzyl N-(4-Bromo-2-Chloro-6-Nitrophenyl)Carbamate: A Comprehensive Overview

Benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate, with the CAS number 2680807-10-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its complex structure, which includes a benzyl group attached to a carbamate moiety. The presence of multiple substituents—namely bromine, chlorine, and nitro groups—on the aromatic ring imparts unique chemical properties, making it a valuable molecule for various applications.

The benzyl group in this compound serves as a versatile functional unit, contributing to its stability and reactivity. The carbamate moiety, on the other hand, is known for its ability to form hydrogen bonds, which is crucial in many biological interactions. The substitution pattern on the phenyl ring—specifically at positions 4 (bromo), 2 (chloro), and 6 (nitro)—plays a pivotal role in determining the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic profiles of drugs.

One of the most notable applications of benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate is in the development of herbicides. Its ability to inhibit key enzymes involved in plant metabolism makes it an effective agent against various agricultural weeds. Researchers have reported that this compound exhibits high selectivity towards specific weed species, minimizing its impact on crops and reducing environmental contamination. Furthermore, its low toxicity profile has made it a preferred choice in sustainable agricultural practices.

In the pharmaceutical industry, benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate has been explored as a potential lead compound for anti-cancer drug development. Studies have shown that this compound can selectively target cancer cells by interfering with their DNA repair mechanisms. The nitro group on the phenyl ring is believed to contribute significantly to this activity by enhancing the molecule's ability to penetrate cellular membranes and interact with DNA.

Recent advancements in synthetic chemistry have also led to improved methods for synthesizing benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate. Traditionally, this compound was synthesized through multi-step processes involving nucleophilic aromatic substitution and carbamate formation. However, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have streamlined the production process, making it more efficient and cost-effective.

The environmental impact of benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate has been a topic of recent research interest. Studies conducted under controlled laboratory conditions have demonstrated that this compound undergoes rapid degradation under sunlight exposure, reducing its persistence in aquatic ecosystems. This finding aligns with global efforts to develop eco-friendly agrochemicals and pharmaceuticals.

In conclusion, benzyl N-(4-bromo-2-chloro-6-nitrophenyl)carbamate is a multifaceted compound with promising applications in agriculture and medicine. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in addressing global challenges in health and food security.